Methyl 3-amino-6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4-phenylthieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-amino-6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4-phenylthieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C25H19N3O2S2/c1-14-21(31-23(27-14)16-11-7-4-8-12-16)18-13-17(15-9-5-3-6-10-15)19-20(26)22(25(29)30-2)32-24(19)28-18/h3-13H,26H2,1-2H3
• InChI Key: CZXNLHVTJHMBED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=NC4=C(C(=C3)C5=CC=CC=C5)C(=C(S4)C(=O)OC)N
• Molecular Formula: C25H19N3O2S2
• Molecular Weight: 457.6 g/mol

Description

Methyl 3-amino-6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4-phenylthieno[2,3-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C25H19N3O2S2 and its molecular weight is 457.57. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Techniques : Santilli et al. (1971) described a method for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids, which is relevant for the synthesis of compounds like Methyl 3-amino-6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4-phenylthieno[2,3-b]pyridine-2-carboxylate (Santilli, Kim, & Wanser, 1971).

• Chemical Derivatives and Reactions : Bakhite et al. (2005) conducted a study on the preparation of 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides and their reactions with carbonyl compounds. This research is significant for understanding the chemical properties and reactivity of related compounds (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Antitumor Activity : Queiroz et al. (2011) explored the tumor cell growth inhibitory activity of methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates. Their study provides insights into the potential therapeutic applications of these compounds in cancer treatment (Queiroz et al., 2011).

• Fluorescence Studies : Carvalho et al. (2013) investigated the photophysical properties of 6-(hetero)arylthieno[3,2-b]pyridine derivatives in different solvents and lipid membranes. This study is important for understanding the fluorescence properties of these compounds, which could be useful in material sciences and bioimaging (Carvalho et al., 2013).

• Antioxidant Activity : Kotaiah et al. (2012) synthesized a series of thieno[2,3-d]pyrimidine derivatives and evaluated their in vitro antioxidant activity. This research contributes to understanding the antioxidant potential of such compounds, which could have applications in pharmacology (Kotaiah, Harikrishna, Nagaraju, & Venkata Rao, 2012).